![molecular formula C10H10FNO2 B3271672 N-(5-Acetyl-2-fluorophenyl)acetamide CAS No. 552301-41-4](/img/structure/B3271672.png)
N-(5-Acetyl-2-fluorophenyl)acetamide
Overview
Description
N-(5-Acetyl-2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C10H10FNO2 and its molecular weight is 195.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 195.06955672 g/mol and the complexity rating of the compound is 242. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemoselective Acetylation
"N-(5-Acetyl-2-fluorophenyl)acetamide" has been explored in the context of chemoselective acetylation processes, which are crucial in the synthesis of antimalarial drugs. For instance, a study by Magadum & Yadav (2018) discussed chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This process is significant in the natural synthesis of antimalarial drugs.
Antiplasmodial Properties
The compound has been studied for its potential antiplasmodial properties. Research by Mphahlele, Mmonwa, & Choong (2017) synthesized novel derivatives and evaluated them for in vitro antiplasmodial activity against the chloroquine-sensitive strain of Plasmodium falciparum.
Antimicrobial Agents
Studies have explored the use of derivatives of this compound as antimicrobial agents. Parikh & Joshi (2014) investigated 2-(5-aryl-1,3,4-oxadiazol-2-ylthio)-N-(3-(trifluoromethyl)phenyl)acetamide derivatives for their antimicrobial properties against various bacterial and fungal strains (Parikh & Joshi, 2014).
Anti-inflammatory Activity
In the domain of anti-inflammatory research, Sunder & Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and assessed their anti-inflammatory activity (Sunder & Maleraju, 2013).
Improved Synthesis Processes
This compound has also been the focus of studies aiming to improve synthesis processes of various drugs. For instance, Wang We (2014) worked on enhancing the synthesis process of retigabine, a drug used for treating epilepsy, starting from 3-fluoroaniline and proceeding through various steps including acetylation to give N-(5-fluoro-2-nitrophenyl) acetamide (Wang We, 2014).
Pesticide Research
The compound's derivatives have been characterized for their potential as pesticides. Olszewska, Pikus, & Tarasiuk (2008) characterized derivatives like N-(4-fluorophenyl)-2-(2,4-dichlorophenoxy)acetamide using X-ray powder diffraction, highlighting their potential as pesticides (Olszewska, Pikus, & Tarasiuk, 2008).
Molecular Imaging
The compound has applications in molecular imaging too. For example, Zhang et al. (2003) synthesized radioligands for peripheral benzodiazepine receptors, which are significant in brain imaging studies (Zhang et al., 2003).
Immunomodulation
There's research on the compound's role in immunomodulation. Wang et al. (1988) investigated a derivative, N-(4-[(4-fluorophenyl)sulfonyl]phenyl)acetamide, for its ability to restore the cytolytic T-lymphocyte response in various experimental models, suggesting its potential in cancer immunotherapy (Wang et al., 1988).
Properties
IUPAC Name |
N-(5-acetyl-2-fluorophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO2/c1-6(13)8-3-4-9(11)10(5-8)12-7(2)14/h3-5H,1-2H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVBUSCXQRCTUOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)F)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30700425 | |
Record name | N-(5-Acetyl-2-fluorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30700425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
552301-41-4 | |
Record name | N-(5-Acetyl-2-fluorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30700425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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